Cas no 123293-65-2 (2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)-
• CAS No: 123293-65-2
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• CID: 1217982
• PubChem ID: 5708560
• Update Time: 2025-10-22

2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)-
• 1-phenyl-3-thiophen-3-ylprop-2-en-1-one
• NSC700205
• (2E)-1-phenyl-3-(thiophen-3-yl)prop-2-en-1-one
• NCGC00327589-01
• 106522-00-3
• (E)-1-Phenyl-3-(thiophen-3-yl)prop-2-en-1-one
• AB01181273-03
• 1-phenyl-3-(3-thienyl)prop-2-en-1-one
• (E)-1-phenyl-3-(3-thienyl)prop-2-en-1-one
• 123293-65-2
• (E)-1-phenyl-3-thiophen-3-ylprop-2-en-1-one
• 6M-903
• 1-Phenyl-3-(3-thienyl)-2-propen-1-one
• HS-3668
• Z46028425
• CS-0289913
• SCHEMBL23117788
• AKOS005096593
• MFCD00126474

• Inchi： 1S/C13H10OS/c14-13(12-4-2-1-3-5-12)7-6-11-8-9-15-10-11/h1-10H/b7-6+
• InChI Key： UREUCWDGXKLIIY-VOTSOKGWSA-N
• SMILES： S1C=CC(=C1)/C=C/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 214.0453
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)-

Comprehensive Analysis of 2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)- (CAS No. 123293-65-2)

The compound 2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)-, identified by its CAS No. 123293-65-2, is a specialized organic molecule that has garnered significant attention in the fields of organic synthesis and material science. This α,β-unsaturated ketone derivative features a unique combination of phenyl and thienyl groups, making it a versatile intermediate for various applications. Its (2E)-configuration is particularly noteworthy, as it influences the compound's reactivity and physical properties.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in optoelectronics and pharmaceutical research. The 2-Propen-1-one scaffold, especially with thienyl substitutions, has been explored for its potential in OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. Researchers are particularly interested in how the conjugated system of this compound can enhance electron delocalization, a critical factor for improving charge transport in organic semiconductors.

One of the most frequently searched questions regarding CAS No. 123293-65-2 is its synthetic route. The compound is typically synthesized via a Claisen-Schmidt condensation between 3-thienylaldehyde and acetophenone, followed by isolation of the (2E)-isomer. This method is favored for its high yield and scalability, making it suitable for industrial applications. Another hot topic is the compound's solubility and stability under different conditions, which are crucial for its handling and storage.

The pharmacological potential of 1-phenyl-3-(3-thienyl)-2-propen-1-one derivatives has also been a subject of study. These compounds exhibit antimicrobial and anti-inflammatory properties, aligning with the growing interest in bioactive small molecules. However, it's important to note that this compound is not classified as a drug precursor or regulated substance, ensuring its accessibility for research purposes.

From an SEO perspective, users often search for "2-Propen-1-one derivatives applications", "CAS 123293-65-2 synthesis", and "thienyl-substituted enones properties". These queries reflect the compound's relevance in both academic and industrial settings. Additionally, the rise of green chemistry has led to increased interest in eco-friendly synthesis methods for such compounds, further boosting its online visibility.

In conclusion, 2-Propen-1-one, 1-phenyl-3-(3-thienyl)-, (2E)- (CAS No. 123293-65-2) is a multifaceted compound with promising applications in material science, optoelectronics, and medicinal chemistry. Its unique structural features and reactivity make it a valuable subject for ongoing research, particularly in the context of sustainable technologies and advanced materials.